Cas no 1099597-36-0 (3-Chloro-2,6-difluorobenzotrifluoride)
1099597-36-0 structure
Product Name:3-Chloro-2,6-difluorobenzotrifluoride
CAS No:1099597-36-0
MF:C7H2ClF5
MW:216.535798549652
CID:1067904
PubChem ID:19850491
Update Time:2025-04-20
3-Chloro-2,6-difluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2,6-difluorobenzotrifluoride
- BBL100710
- 1-chloro-2,4-difluoro-3-(trifluoromethyl)benzene
- DTXSID00600600
- STL554504
- ZABHDJHDUYGAPB-UHFFFAOYSA-N
- 1099597-36-0
- SCHEMBL9693627
- AKOS005255780
- CS-0440852
- MFCD11226546
- ZTB59736
-
- MDL： MFCD11226546
- Inchi： 1S/C7H2ClF5/c8-3-1-2-4(9)5(6(3)10)7(11,12)13/h1-2H
- InChI Key： ZABHDJHDUYGAPB-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(C(F)(F)F)=C1F)F
Computed Properties
- Exact Mass: 215.9765186g/mol
- Monoisotopic Mass: 215.9765186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
3-Chloro-2,6-difluorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032577-5g |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 95% | 5g |
8354.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032577-1g |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 95% | 1g |
2388.0CNY | 2021-07-05 | |
| Apollo Scientific | PC520647-1g |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 95% | 1g |
£104.00 | 2023-09-01 | |
| Apollo Scientific | PC520647-5g |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 95% | 5g |
£416.00 | 2023-09-01 | |
| Apollo Scientific | PC520647-10g |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 95% | 10g |
£624.00 | 2023-09-01 | |
| TRC | C585325-100mg |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C585325-500mg |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 500mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C585325-1g |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 1g |
$ 295.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032577-5g |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 95% | 5g |
8354CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032577-1g |
3-Chloro-2,6-difluorobenzotrifluoride |
1099597-36-0 | 95% | 1g |
2388CNY | 2021-05-07 |
3-Chloro-2,6-difluorobenzotrifluoride Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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